7-ethyl-1,3-dimethyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H17F3N4O2S/c1-4-12-22-14-13(16(26)25(3)17(27)24(14)2)15(23-12)28-9-10-5-7-11(8-6-10)18(19,20)21/h5-8H,4,9H2,1-3H3
• InChI Key: NYJUVXRYYRLUML-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC3=CC=C(C=C3)C(F)(F)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H17F3N4O2S
• Molecular Weight: 410.4 g/mol

Description

7-ethyl-1,3-dimethyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H17F3N4O2S and its molecular weight is 410.42. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Development

Research has demonstrated the potential of related pyrimidine derivatives in the development of polyfunctional fused heterocyclic compounds, which are crucial for pharmaceutical applications. These compounds have been synthesized through reactions involving indene-1,3-diones, highlighting the versatility of pyrimidine derivatives in creating complex molecules with potential therapeutic uses (Hassaneen et al., 2003).

Antiviral Research

Pyrimidine derivatives have been studied for their antiviral properties, particularly against HIV-1. The synthesis of new 2-[2-(3,5-dimethylphenoxy)ethyl]thio derivatives of pyrimidin-4(3H)-one has shown promising results in inhibiting the replication of the human immunodeficiency virus in vitro, suggesting a potential pathway for developing new antiviral agents (Novikov et al., 2004).

Synthetic Methodology

The compound's structure is also relevant in synthetic chemistry for creating novel molecules through efficient pathways. For instance, the synthesis of pyridine-pyrimidines and their bis-derivatives, catalyzed by specific ionic liquids, demonstrates the compound's utility in facilitating the creation of new chemicals with potential applications in medicinal chemistry and beyond (Rahmani et al., 2018).

Antibacterial Applications

Moreover, the development of barbituric acid derivatives from pyrimidine-dione compounds has led to the synthesis of molecules with significant in vitro antibacterial activity against various bacterial strains. This line of research opens up new avenues for the development of antibiotics to combat resistant bacterial infections (Shukla et al., 2019).